dammaran-3,6,12,20,25-pentol
dammaran-3,6,12,20,25-pentol
Brand Name:
Vulcanchem
CAS No.:
113539-03-0
VCID:
VC0221038
InChI:
InChI=1S/C30H54O5/c1-25(2,34)12-9-13-30(8,35)18-10-15-28(6)23(18)19(31)16-21-27(5)14-11-22(33)26(3,4)24(27)20(32)17-29(21,28)7/h18-24,31-35H,9-17H2,1-8H3/t18-,19+,20-,21+,22-,23-,24?,27+,28-,29+,30-/m0/s1
SMILES:
CC1(C(CCC2(C1C(CC3(C2CC(C4C3(CCC4C(C)(CCCC(C)(C)O)O)C)O)C)O)C)O)C
Molecular Formula:
C6H8N2O3
Molecular Weight:
494.7 g/mol
dammaran-3,6,12,20,25-pentol
CAS No.: 113539-03-0
Main Products
VCID: VC0221038
Molecular Formula: C6H8N2O3
Molecular Weight: 494.7 g/mol
| CAS No. | 113539-03-0 |
|---|---|
| Product Name | dammaran-3,6,12,20,25-pentol |
| Molecular Formula | C6H8N2O3 |
| Molecular Weight | 494.7 g/mol |
| IUPAC Name | (3S,6S,8R,9R,10R,12R,13R,14S,17S)-17-[(2S)-2,6-dihydroxy-6-methylheptan-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6,12-triol |
| Standard InChI | InChI=1S/C30H54O5/c1-25(2,34)12-9-13-30(8,35)18-10-15-28(6)23(18)19(31)16-21-27(5)14-11-22(33)26(3,4)24(27)20(32)17-29(21,28)7/h18-24,31-35H,9-17H2,1-8H3/t18-,19+,20-,21+,22-,23-,24?,27+,28-,29+,30-/m0/s1 |
| Standard InChIKey | NGIMOASJKTUVOD-QCTPYYBUSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C(C1[C@H](C[C@@]3([C@@H]2C[C@H]([C@H]4[C@@]3(CC[C@@H]4[C@](C)(CCCC(C)(C)O)O)C)O)C)O)(C)C)O |
| SMILES | CC1(C(CCC2(C1C(CC3(C2CC(C4C3(CCC4C(C)(CCCC(C)(C)O)O)C)O)C)O)C)O)C |
| Canonical SMILES | CC1(C(CCC2(C1C(CC3(C2CC(C4C3(CCC4C(C)(CCCC(C)(C)O)O)C)O)C)O)C)O)C |
| Synonyms | 20(R)-dammaran-3 beta,6 alpha,12 beta,20,25-pentol dammaran pentol dammaran-3,6,12,20,25-pentol |
| PubChem Compound | 195012 |
| Last Modified | Nov 11 2021 |
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